Cas no 1807280-23-4 (Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate
• CAS No: 1807280-23-4
• MF: C₁₂H₉ClF₃NO₂
• MW: 291.653572797775
• CID: 4945189
• Update Time: 2025-06-09

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9ClF3NO2/c1-2-19-9(18)5-7-3-4-8(6-17)10(11(7)13)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： SWWONBOCTSHMNP-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=C(C#N)C=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1807280-23-4): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate, identified by its CAS number 1807280-23-4, is a significant compound in the realm of pharmaceutical chemistry. Its unique structural features, characterized by a chloro substituent, a cyano group, and a trifluoromethyl moiety on a phenyl ring, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has garnered attention due to its role in the development of novel therapeutic agents targeting diverse biological pathways.

The structural composition of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate imparts distinct chemical properties that facilitate its utility in synthetic chemistry. The presence of the chloro group provides a site for nucleophilic substitution reactions, while the cyano group can participate in condensation reactions to form heterocyclic structures. Additionally, the trifluoromethyl group enhances lipophilicity and metabolic stability, which are crucial factors in drug design. These attributes make it an indispensable building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for oncological applications. The trifluoromethyl-substituted phenylacetates have shown promise in this domain due to their ability to modulate enzyme activity and interfere with signal transduction pathways involved in cancer progression. Studies have demonstrated that compounds incorporating the 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate moiety exhibit potent inhibitory effects against kinases and other enzymes overexpressed in tumor cells. This has led to its incorporation into several clinical trials as a precursor for next-generation anticancer agents.

Beyond oncology, Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate has found utility in the development of drugs targeting inflammatory and immunological disorders. The cyano group within its structure allows for facile derivatization into amides and carboxylic acids, which are key pharmacophores in anti-inflammatory molecules. Recent research has highlighted its role in synthesizing novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects. The ability to fine-tune the pharmacokinetic properties of these derivatives through structural modifications has made this compound a cornerstone in drug discovery efforts.

The pharmaceutical industry has also explored the potential of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate as a precursor for antiviral and antibacterial agents. Its versatile structure allows for the introduction of various functional groups that can interact with viral proteases and enzymes essential for bacterial survival. For instance, modifications at the chloro and cyano positions have led to the development of compounds with potent antiviral activity against RNA viruses. Similarly, derivatives of this intermediate have shown promising results in combating resistant bacterial strains by inhibiting key metabolic pathways.

The synthesis of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available aromatic precursors, the introduction of the chloro, cyano, and trifluoromethyl groups is achieved through well-established methods such as halogenation, cyanation, and electrophilic aromatic substitution. These reactions are often catalyzed by transition metals or acid/base conditions, ensuring high yields and selectivity. The final esterification step to produce the ethyl derivative is typically carried out under mild conditions using mild acid catalysts or enzymatic methods.

The purity and quality of Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate are critical factors that influence its applicability in pharmaceutical synthesis. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm its identity and assess its purity. Impurities derived from side reactions or residual solvents must be minimized to ensure that downstream applications are not compromised.

In conclusion, Ethyl 2-chloro-4-cyano-3-(trifluoromethyl)phenylacetate (CAS No. 1807280-23-4) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features enable its use as an intermediate in synthesizing bioactive molecules targeting various diseases, including cancer, inflammation, and infections. The ongoing research into novel therapeutic agents continues to underscore the importance of this compound in advancing drug discovery efforts worldwide.